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Compound of Interest |

Compound Name: Isoproturon-13C6
Cat. No.: B1157810
Get Quote
\ J

Isoproturon (3-(4-isopropylphenyl)-1,1-dimethylurea) is a widely used phenylurea herbicide.
While effective, its persistence in soil and potential to leach into groundwater necessitates
rigorous environmental monitoring. The analysis of Isoproturon in soil and sediment is
complicated by the complex matrix—a heterogeneous mixture of organic matter (humic/fulvic
acids), clays, and minerals that can irreversibly bind analytes or suppress ionization in Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Why Isoproturon-13C6? To achieve regulatory-grade accuracy (e.g., OECD 307 guidelines),
external calibration is often insufficient due to "Matrix Effects” (ME). Co-eluting matrix
components can suppress or enhance the electrospray ionization (ESI) signal, leading to errors
up to 50%.

 Isoproturon-13C6 (labeled on the phenyl ring) acts as the ideal Internal Standard (1S).

o Superiority over Deuterated Standards: Unlike deuterium-labeled analogs (which can suffer
from hydrogen-deuterium exchange or slight chromatographic separation from the analyte
due to isotope effects), 13C-labeled standards co-elute perfectly with the native analyte and
are chemically non-exchangeable. This ensures that the IS experiences the exact same
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extraction efficiency and ionization suppression as the target, allowing for precise
mathematical correction.

Chemical & Physical Properties

. Isoproturon-13C6 (Internal
Property Native Isoproturon

Standard)
CAS Number 34123-59-6 N/A (Labeled variant)
Formula C12H18N20 13C6CsH18N20 (Ring labeled)
Molecular Weight 206.29 g/mol 212.24 g/mol (+6 Da shift)
Solubility (Water) 65 mg/L (22°C) Identical
Log Kow 2.5 Identical
pKa None (Neutral) Identical

m/z 72 (Dimethylamine )
m/z 72 (Unlabeled tail), 171

Key Fragments (ESI+) moiety), 165 (Cumyl )
(Labeled ring)

isocyanate)

Experimental Workflow: The "Why" Behind the
Steps

The following workflow utilizes a Modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged,
and Safe) approach, optimized for soil matrices.

Step 1: Sample Hydration (Crucial for Soil)

o Mechanism: Dry soil pores can trap pesticide residues, making them inaccessible to organic
solvents.

o Action: Adding water to the soil sample prior to extraction swells the clay pores and partitions
the Isoproturon into the aqueous phase, making it available for the acetonitrile extraction.

Step 2: Isotope Dilution

e Timing: The Isoproturon-13C6 IS must be added before extraction.
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e Reasoning: This allows the IS to compensate for both extraction inefficiency (recovery
losses) and instrument matrix effects. If added at the end, it only corrects for instrument
fluctuation.

Step 3: Extraction & Salting Out

e Solvent: Acetonitrile (ACN) is used because it is miscible with water (penetrating the soil) but
can be separated by adding salts.

o Salts: Magnesium Sulfate (MgSOa4) and Sodium Chloride (NaCl) induce phase separation,
forcing the ACN (containing the herbicide) to separate from the water/solil layer.

Step 4: Dispersive Solid Phase Extraction (dASPE) Clean-
up

o PSA (Primary Secondary Amine): Removes fatty acids, sugars, and some humic acids.
e C18: Removes non-polar interferences (lipids/waxes).

¢ Note on GCB (Graphitized Carbon Black): Use with caution. GCB removes pigments but can
also adsorb planar molecules like phenylureas (Isoproturon), leading to low recovery. If the
extract is not highly pigmented, omit GCB.

Detailed Protocol
Reagents and Standards

e Stock Solution A (Native): 1 mg/mL Isoproturon in Methanol.
e Stock Solution B (1S): 100 pg/mL Isoproturon-13C6 in Methanol.
o Extraction Salts: 4 g MgSOa, 1 g NaCl (or commercial QUEChERS packets).

e dSPE Kit: 150 mg MgSOa, 25 mg PSA, 25 mg C18.

Sample Preparation

e Sieving: Sieve air-dried soil to <2 mm to homogenize.
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» Weighing: Weigh 10.0 g of soil into a 50 mL centrifuge tube.

e Spiking (I1S): Add 50 pL of Stock B (Isoproturon-13C6) to the soil to achieve a concentration
of ~500 ng/g (adjust based on expected range).

e Hydration: Add 10 mL of HPLC-grade water. Vortex for 30 seconds. Let stand for 30 minutes
to equilibrate. Do not skip this step.

Extraction

e Solvent Addition: Add 10 mL Acetonitrile.
o Agitation: Shake vigorously (or use a Geno/Grinder) for 1 minute.
e Salting Out: Add the Extraction Salts (4 g MgSOa, 1 g NaCl).

o Separation: Immediately shake vigorously for 1 minute to prevent MgSOa clumping.
Centrifuge at 3000 x g for 5 minutes.

Clean-up (dSPE)

o Transfer: Transfer 1 mL of the supernatant (upper ACN layer) to a 2 mL dSPE tube
(containing MgSOa4, PSA, C18).

e Mixing: Vortex for 30 seconds.
 Clarification: Centrifuge at 5000 x g for 3 minutes.

» Final Prep: Transfer 0.5 mL of the cleaned extract to an autosampler vial. Dilute 1:1 with
mobile phase A (Water + 0.1% Formic Acid) to improve peak shape.

LC-MS/MS Analysis

e Instrument: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6400 series, Sciex QTRAP).
e Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 um).

e Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.
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» Mobile Phase B: Methanol (or ACN) + 0.1% Formic Acid.
e Gradient: 10% B (0-1 min) -> 95% B (8 min) -> 10% B (re-equilibration).
e Flow Rate: 0.3 mL/min.

MRM Transitions (ESI Positive Mode):

Precursor Collision
Compound Product (m/z) Role

(mlz) Energy (eV)
Isoproturon 207.1 72.1 Quantifier 25
207.1 165.1 Qualifier 15
Isoproturon- N

213.1 72.1 Quantifier* 25
13C6
2131 171.1 Qualifier 15

Note: The 72.1 fragment (dimethylamine group) is unlabeled in the 13C6 standard (ring-
labeled). It is used for quantitation due to high intensity, but the precursor shift (207 vs 213)
provides the selectivity.

Validation & Quality Control (Self-Validating System)
To ensure trustworthiness, every batch must include:
e Matrix Blank: Unspiked soil to check for contamination.

o Matrix-Matched Calibration: Prepare calibration standards in blank soil extract, NOT pure

solvent, to visualize the true matrix effect.
e Recovery Check:

o Calculate Absolute Recovery (RE): (Area_spiked_pre_extraction /
Area_spiked_post_extraction) x 100. Target: 70-120%.

o Calculate Matrix Effect (ME): (Area_matrix_standard / Area_solvent_standard) x 100.
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» ME <100% = Suppression.
= ME > 100% = Enhancement.

» The 13C6 IS corrects for this automatically if the ratio (Analyte Area / IS Area) is used.

Workflow Diagram
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Sample Preparation
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Caption: Optimized QUEChERS workflow for Isoproturon extraction from soil, highlighting the
critical hydration and internal standard addition steps.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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